Cas no 400652-56-4 (Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 400652-56-4
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 325724
• PubChem ID: 45091976
• Update Time: 2025-06-13

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
• N-Boc-[(2R)-2-amino-3-methylbutyl]amine
• (R)-tert-Butyl (2-amino-3-methylbutyl)carbamate
• Carbamic acid, [(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
• 400652-56-4
• C78201
• YWAMFTBALAAREO-QMMMGPOBSA-N
• SCHEMBL2723370
• tert-butyl N-[(2R)-2-amino-3-methyl-butyl]carbamate
• tert-butyl N-[(2R)-2-amino-3-methylbutyl]carbamate

• Inchi： 1S/C10H22N2O2/c1-7(2)8(11)6-12-9(13)14-10(3,4)5/h7-8H,6,11H2,1-5H3,(H,12,13)/t8-/m0/s1
• InChI Key： YWAMFTBALAAREO-QMMMGPOBSA-N
• SMILES： O(C(NC[C@@H](C(C)C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 292.4±23.0 °C at 760 mmHg
• Flash Point: 130.7±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) and its Applications in Modern Chemical Biology

Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), identified by the CAS number 400652-56-4, is a compound of significant interest in the field of chemical biology. This compound belongs to a class of molecules known for their versatile applications in pharmaceutical research and drug development. The unique structural features of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) make it a valuable intermediate in the synthesis of various bioactive molecules.

The stereochemistry of this compound, particularly the (2R) configuration at the chiral center, plays a crucial role in its biological activity. Chiral molecules often exhibit different pharmacological properties depending on their stereochemical configuration, making the precise control of such structures essential in drug design. The (2R)-configuration of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) contributes to its specific interactions with biological targets, enhancing its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) has been explored in several research studies for its potential applications in modulating these pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in metabolic regulation, offering promising leads for the development of treatments for metabolic disorders.

The synthesis of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) involves sophisticated organic transformations that highlight the expertise required in modern synthetic chemistry. The use of chiral auxiliaries or catalysts ensures the high enantiomeric purity of the final product, which is critical for its biological efficacy. Advanced techniques such as asymmetric hydrogenation and stereoselective reactions have been employed to achieve the desired stereochemical configuration.

The pharmaceutical industry has been particularly interested in exploring the potential of carbamate-based compounds due to their diverse biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them suitable candidates for drug development. The structural motif present in Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI) aligns well with this trend, as it combines a sterically hindered amine group with a bulky ester moiety that can interact effectively with biological targets.

Ongoing research continues to uncover new applications for compounds like Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI). For example, recent studies have demonstrated its potential role in inhibiting kinases involved in cancer progression. By targeting these kinases specifically, researchers aim to develop therapies that can disrupt cancer cell signaling pathways without affecting normal cellular functions. This approach represents a significant advancement in precision medicine.

The chemical properties of Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI), including its solubility and stability under various conditions, also contribute to its utility in pharmaceutical formulations. These properties determine how well the compound can be delivered to target tissues and how long it remains active within the body. Optimizing these characteristics is essential for developing effective drug candidates.

In conclusion, Carbamic acid,[(2R)-2-amino-3-methylbutyl]-, 1，1-dimethylethyl ester (9CI), with its CAS number 400652-56-4, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound，its importance in addressing complex biological challenges is likely to grow even further.